Cas no 851810-48-5 (5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-48-5
• MF: C₁₈H₂₂FN₅OS
• MW: 375.46358537674
• CID: 6325217
• PubChem ID: 4618462
• Update Time: 2025-10-29

5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CCG-28832
• 5-((4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• F0631-0224
• 851810-48-5
• 5-[(4-ethylpiperazin-1-yl)-(3-fluorophenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS001826457
• 5-[(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• Inchi： 1S/C18H22FN5OS/c1-3-22-7-9-23(10-8-22)15(13-5-4-6-14(19)11-13)16-17(25)24-18(26-16)20-12(2)21-24/h4-6,11,15,25H,3,7-10H2,1-2H3
• InChI Key： CHBQSNOZAOAQTM-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=CC=C(C=1)F)N1CCN(CC)CC1)O

Computed Properties

• Exact Mass: 375.15290968g/mol
• Monoisotopic Mass: 375.15290968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851810-48-5)

The compound 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851810-48-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a triazolothiazole core and an ethylpiperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown increased interest in heterocyclic compounds like 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol due to their versatility in medicinal chemistry. The compound's fluorophenyl group enhances its bioavailability, while the triazolothiazole scaffold contributes to its stability and binding affinity. These properties make it a promising candidate for further investigation in areas such as kinase inhibition and receptor modulation, which are hot topics in current biomedical research.

The synthesis and characterization of CAS No. 851810-48-5 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its ethylpiperazine side chain is particularly noteworthy, as this functional group is commonly found in bioactive molecules with CNS activity. This has led to speculation about its potential applications in neurological disorders, a field where innovation is urgently needed. However, rigorous preclinical studies are required to validate these hypotheses.

From a commercial perspective, 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents an important intermediate for pharmaceutical manufacturers. The global market for triazolothiazole derivatives is expanding rapidly, driven by the demand for novel therapeutic agents. Companies specializing in fine chemicals and custom synthesis are actively exploring scalable production methods for this compound, while maintaining strict quality control standards to meet regulatory requirements.

Environmental and safety considerations for CAS No. 851810-48-5 are paramount in its handling and storage. While not classified as hazardous under current regulations, proper laboratory practices must be followed when working with this compound. Researchers are increasingly focusing on green chemistry approaches to synthesize such complex molecules, reflecting the pharmaceutical industry's commitment to sustainability - a major concern for modern consumers and investors alike.

The analytical characterization of 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol typically involves HPLC, mass spectrometry, and NMR spectroscopy. These techniques ensure purity and confirm structural integrity, which are critical for research applications. The compound's unique spectral signature, particularly in the aromatic region, serves as a fingerprint for quality assessment. Advanced computational chemistry methods are also being employed to predict its physicochemical properties and potential biological activities.

Patent landscapes surrounding triazolothiazole derivatives like CAS No. 851810-48-5 are becoming increasingly complex. Intellectual property protection is crucial for organizations investing in the development of novel compounds. Recent patent filings indicate growing interest in this chemical space, particularly for applications in targeted therapies. This aligns with broader trends in pharmaceutical R&D, where there's significant focus on developing treatments with improved specificity and reduced side effects.

Future research directions for 5-(4-ethylpiperazin-1-yl)(3-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol may include structure-activity relationship studies to optimize its pharmacological profile. The integration of artificial intelligence in drug discovery could accelerate this process, enabling researchers to predict modifications that might enhance efficacy or reduce toxicity. Such approaches are answering the call for faster, more efficient drug development pipelines that can address unmet medical needs.

In conclusion, CAS No. 851810-48-5 represents an intriguing example of modern medicinal chemistry with potential applications across multiple therapeutic areas. Its complex structure embodies the sophistication of contemporary drug design, while the scientific questions it raises reflect the challenges facing pharmaceutical innovation today. As research continues, this compound may well contribute to important advances in healthcare, particularly in the development of targeted therapies for complex diseases.